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Compound of Interest

Compound Name: 7-Deaza-2-mercaptohypoxanthine

Cat. No.: B014463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the storage and stability of 7-
Deaza-2-mercaptohypoxanthine, a crucial purine analogue in biochemical research and drug
discovery. Understanding the stability profile of this compound is paramount for ensuring the
integrity of experimental results and the viability of potential therapeutic applications. This
document synthesizes available data on its storage, potential degradation pathways, and
outlines a general protocol for conducting stability studies.

Core Physicochemical Properties and Storage
Recommendations

While exhaustive quantitative stability data for 7-Deaza-2-mercaptohypoxanthine is not
extensively published, data from suppliers and studies on analogous compounds provide a
strong foundation for its proper handling and storage.

Table 1: Physicochemical Properties and Recommended Storage for 7-Deaza-2-
mercaptohypoxanthine
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Parameter Value Source
Molecular Formula CeHsN30S Generic
Melting Point 335-345°C (decomposes) Generic
Solubility Aqueous Alkali, DMF Generic
Short-Term Storage Room Temperature [1]
Long-Term Storage -20°C [1]

Understanding Stability: Insights from Analagous
Compounds

The stability of 7-Deaza-2-mercaptohypoxanthine can be inferred from studies on related
thiopurine compounds, such as 6-mercaptopurine. These analogues are susceptible to
oxidation and other degradation pathways.

Potential Degradation Pathways

Based on the degradation of 6-mercaptopurine, the sulfur-containing functional group in 7-
Deaza-2-mercaptohypoxanthine is a likely site for degradation. Oxidation can lead to the
formation of sulfinates and sulfonates. Additionally, the purine-like ring system may be
susceptible to cleavage under certain conditions. One study on the degradation of 6-
mercaptopurine identified purine-6-sulfinate, purine-6-sulfonate, and hypoxanthine as
degradation by-products[2].

The stability of a related compound, 8-amino-7-deazapurine, has been noted to be low under
acidic conditions, suggesting that pH is a critical factor in the stability of 7-deazapurine
derivatives.

The following diagram illustrates a hypothetical degradation pathway for 7-Deaza-2-
mercaptohypoxanthine based on known degradation of similar compounds.
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7-Deaza-2-mercaptohypoxanthine

Oxidation Hydrolysis/Ring Opening

7-Deaza-2-sulfinatohypoxanthine Degradation Products

Further Oxidation

7-Deaza-2-sulfonatohypoxanthine
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Study Initiation

Define Objectives & Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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